1-(methylsulfonyl)-N-(2-phenoxyphenyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(methylsulfonyl)-N-(2-phenoxyphenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization of Polymers
Research has shown that derivatives related to 1-(methylsulfonyl)-N-(2-phenoxyphenyl)piperidine-4-carboxamide have been utilized in the synthesis and characterization of novel polyamides and poly(amide-imide)s. These polymers exhibit significant thermal stability and are amorphous, indicating potential applications in high-performance materials due to their solubility in polar aprotic solvents and high glass transition temperatures (Saxena et al., 2003).
Development of Novel Ligands
In the realm of catalysis, amide derivatives similar to this compound have been recognized as powerful ligands for metal-catalyzed coupling reactions. These compounds have facilitated the coupling of (hetero)aryl chlorides with sulfinic acid salts, highlighting their importance in the synthesis of pharmaceutically relevant sulfones (Ma et al., 2017).
Exploration of Anticancer Agents
The compound and its derivatives have been explored for their potential as anticancer agents. A study synthesized and evaluated a series of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, which were sequentially evaluated for their anticancer activities, demonstrating promising results against certain cancer cell lines. This suggests that modifications of the compound could lead to potent anticancer therapies (Rehman et al., 2018).
Development of Antidementia Agents
Further research into 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, related to this compound, has revealed their potential as anti-acetylcholinesterase agents. These compounds have shown significant inhibitory activity, indicating potential applications in the treatment of dementia (Sugimoto et al., 1990).
Advancements in Nanofiltration Membranes
The synthesis of novel sulfonated thin-film composite nanofiltration membranes incorporating sulfonated aromatic diamine monomers demonstrates the application of derivatives in improving water flux for the treatment of dye solutions. This showcases the role of such compounds in enhancing membrane technology for environmental applications (Liu et al., 2012).
Properties
IUPAC Name |
1-methylsulfonyl-N-(2-phenoxyphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-26(23,24)21-13-11-15(12-14-21)19(22)20-17-9-5-6-10-18(17)25-16-7-3-2-4-8-16/h2-10,15H,11-14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHESKKPLAWQBAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC=CC=C2OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.